Cas no 80881-36-3 (Thiazole,4-ethyl-2,5-dihydro-2,2-dimethyl-)

• Product Name: Thiazole,4-ethyl-2,5-dihydro-2,2-dimethyl-
• CAS No: 80881-36-3
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 725019
• PubChem ID: 3067218
• Update Time: 2025-04-19

Thiazole,4-ethyl-2,5-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole,4-ethyl-2,5-dihydro-2,2-dimethyl-
• 2,2-Dimethyl-4-ethyl-3-thiazoline
• 4-ethyl-2,2-dimethyl-5H-1,3-thiazole
• Thiazole, 2,5-dihydro-2,2-dimethyl-4-ethyl-
• AKOS006280138
• DTXSID80230767
• 3-Thiazoline, 2,2-dimethyl-4-ethyl-
• 80881-36-3

• Inchi： 1S/C7H13NS/c1-4-6-5-9-7(2,3)8-6/h4-5H2,1-3H3
• InChI Key： HTLXHILOXORXGU-UHFFFAOYSA-N
• SMILES： S1CC(CC)=NC1(C)C

Computed Properties

• Exact Mass: 143.077
• Monoisotopic Mass: 143.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 194°C at 760 mmHg
• Flash Point: 71.1°C
• Refractive Index: 1.535

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines